Cas no 67298-07-1 (Phenol, 4,4'-(1-methylethylidene)bis[2-methyl-, diacetate)

• Product Name: Phenol, 4,4'-(1-methylethylidene)bis[2-methyl-, diacetate
• CAS No: 67298-07-1
• MF: C₂₁H₂₈O₆
• MW: 376.443427085876
• CID: 388040
• PubChem ID: 71368478
• Update Time: 2025-04-19

Phenol, 4,4'-(1-methylethylidene)bis[2-methyl-, diacetate Chemical and Physical Properties

Names and Identifiers

• acetic acid,4-[2-(4-hydroxy-3-methylphenyl)propan-2-yl]-2-methylphenol
• 67298-07-1
• DTXSID50791537
• Acetic acid--4,4'-(propane-2,2-diyl)bis(2-methylphenol) (2/1)
• Phenol, 4,4'-(1-methylethylidene)bis[2-methyl-, diacetate

• Inchi： 1S/C17H20O2.2C2H4O2/c1-11-9-13(5-7-15(11)18)17(3,4)14-6-8-16(19)12(2)10-14;2*1-2(3)4/h5-10,18-19H,1-4H3;2*1H3,(H,3,4)
• InChI Key： RONSFKXAAYZMHT-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C)C(C)(C)C1C=CC(=C(C)C=1)O.OC(C)=O.OC(C)=O

Computed Properties

• Exact Mass: 376.18858861g/mol
• Monoisotopic Mass: 376.18858861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115Ų